Methyl 4-iodo-1H-pyrrole-2-carboxylate
Cat. No. B1354297
M. Wt: 251.02 g/mol
InChI Key: KRNGDJYQOKCQCD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[CH3:14][OH:15].[Cl:2][C:3]([C:4](=[O:5])[c:6]1[nH:7][cH:8][c:9]([I:11])[cH:10]1)([Cl:12])[Cl:13].[Na:1]>>[C:4](=[O:5])([c:6]1[nH:7][cH:8][c:9]([I:11])[cH:10]1)[O:15][CH3:14]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(c1cc(I)c[nH]1)C(Cl)(Cl)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COC(=O)c1cc(I)c[nH]1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
